Cas no 82103-00-2 (1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI))

82103-00-2 structure
Product name:1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI)
CAS No:82103-00-2
MF:C8H11NO3
MW:169.177842378616
CID:708277
1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI)
- 1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro-
-
- Inchi: 1S/C8H11NO3/c1-6(10)9-4-2-3-7(11)8(12)5-9/h2-5H2,1H3
- InChI Key: SCXAZTOOTXNTEE-UHFFFAOYSA-N
- SMILES: N1(C(C)=O)CCCC(=O)C(=O)C1
Computed Properties
- Exact Mass: 169.074
- Monoisotopic Mass: 169.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI) Related Literature
-
Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
-
Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
-
Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
-
Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
82103-00-2 (1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI)) Related Products
- 2171538-83-1(3-(4-aminooxan-4-yl)thiolan-3-ol)
- 28981-13-7(thieno[2,3-c]pyridin-7-ol)
- 2228421-29-0(1-(3-bromo-5-chlorophenyl)cyclopropane-1-carbaldehyde)
- 1019622-22-0(N-butyl-3,4-difluoroaniline)
- 2171668-69-0(1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]azepane-2-carboxylic acid)
- 1203798-93-9(2-(pyrrolidin-2-yl)benzonitrile)
- 2171551-97-4(5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid)
- 1797632-97-3(5-methyl-4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1-phenyl-1H-pyrazole)
- 1692418-70-4(3-fluoro-5-(pyridin-2-yl)benzoic acid)
- 1249535-80-5(1-(pyridin-2-yl)ethane-1-sulfonamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
